7-(4-(4-methoxybenzoyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-[4-(4-methoxybenzoyl)piperazine-1-carbonyl]-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C26H25N5O4/c1-28-16-21(23-22(17-28)26(34)31(27-23)19-6-4-3-5-7-19)25(33)30-14-12-29(13-15-30)24(32)18-8-10-20(35-2)11-9-18/h3-11,16-17H,12-15H2,1-2H3
• InChI Key: NOYKNBVFPLIQNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5=CC=C(C=C5)OC
• Molecular Formula: C26H25N5O4
• Molecular Weight: 471.5 g/mol

Description

Compounds of this type typically belong to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member ring with two nitrogen atoms at opposite positions.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as catalytic protodeboronation of pinacol boronic esters. This process involves a radical approach and is paired with a Matteson–CH2–homologation.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite complex and depend on the specific functional groups present in the molecule. For example, protodeboronation of pinacol boronic esters is a known reaction.

Scientific Research Applications

Conjugated Microporous Polymers (CMPs) for Iodine Capture and Sensing

• Researchers have explored the use of triazine-based conjugated microporous polymers (TCMPs) derived from 2,4,6-trichloro-1,3,5-triazine (TCT) and derivatives of triphenylamine. One such TCMP, called TTPPA, exhibits remarkable properties:
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Protodeboronation Reactions

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